3,4-Di-(6-acryloyloxyhexyloxy)benzoic acid

• CAS No.: 277761-25-8
• Molecular Formula: C25H34O8
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 3,4-bis(6-prop-2-enoyloxyhexoxy)benzoic acid
• InChI: InChI=1S/C25H34O8/c1-3-23(26)32-17-11-7-5-9-15-30-21-14-13-20(25(28)29)19-22(21)31-16-10-6-8-12-18-33-24(27)4-2/h3-4,13-14,19H,1-2,5-12,15-18H2,(H,28,29)
• InChI Key: JRULBAHBPBBWCQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCOC1=C(C=C(C=C1)C(=O)O)OCCCCCCOC(=O)C=C

Description

3,4-Di-(6-acryloyloxyhexyloxy)benzoic acid is a useful research compound. Its molecular formula is C25H34O8 and its molecular weight is 462.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.6 g (0.04 mol) of 3,4-di-(6-hydroxyhexyloxy)benzoic acid, 9.6 ml (0.06 mol) of N,N-diethylaniline and 100 mg of 2,6-di-tert-butyl-p-cresol as stabilizer are added to 150 ml of 1,4-dioxane and heated to 60° C. At 60° C., 6.9 ml (0.085 mol) of acryloyl chloride are added slowly such that the reaction temperature does not exceed 65° C. The reaction mixture is stirred for 2.5 h at 60° C. The solution is cooled to room temperature and poured onto ice water with stirring. A precipitate of 3,4-di-(6-acryloyloxyhexyloxy)benzoic acid is obtained which is separated by filtration, dried and recrystallized from 300 ml of isopropanol.